4-methyl-N-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide

• IUPAC Name: 4-methyl-N-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)-1,3-thiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C17H21N3O3S2/c1-13-4-7-15(8-5-13)25(22,23)19-17-18-14(12-24-17)6-9-16(21)20-10-2-3-11-20/h4-5,7-8,12H,2-3,6,9-11H2,1H3,(H,18,19)
• InChI Key: XWPOLHXERKNAFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CCC(=O)N3CCCC3
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

This compound is a complex organic molecule that contains a pyrrolidine ring, a thiazole ring, and a benzene sulfonamide group. It is part of a class of compounds that are widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors. The synthesis can also involve the functionalization of preformed pyrrolidine rings. The exact synthesis process for this specific compound is not available in the retrieved papers.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a thiazole ring, and a benzene sulfonamide group. The structure also includes a 3-oxo-3-(pyrrolidin-1-yl)propyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its appearance as white crystals, a melting point of 161–163 °C, and various spectroscopic properties. The compound has a molecular formula of C20H18N2O7.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including F5326-0412, have been explored for their antiviral potential. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives, including F5326-0412, have shown promise in managing inflammation and pain:

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Other Pharmacological Activities

Beyond the mentioned fields, indole derivatives have been associated with antitubercular, antidiabetic, and antimalarial activities. .

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential therapeutic applications. Additionally, research could focus on optimizing the synthesis process and investigating the compound’s mechanism of action.

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring , which is a common feature in many biologically active compounds. Pyrrolidine derivatives have been reported to interact with a variety of targets, including enzymes, receptors, and ion channels .

Mode of Action

The exact mode of action of F5326-0412 is currently unknown due to the lack of specific information. The presence of the pyrrolidine ring in its structure suggests that it might interact with its targets through a variety of mechanisms, including hydrogen bonding, hydrophobic interactions, and ionic interactions .

Biochemical Pathways

Compounds containing a pyrrolidine ring have been reported to influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The presence of the pyrrolidine ring in its structure suggests that it might have good bioavailability, as pyrrolidine derivatives are known to efficiently explore the pharmacophore space due to sp3-hybridization .

Result of Action

Based on the known biological activities of pyrrolidine derivatives, it can be speculated that f5326-0412 might have a variety of effects, depending on its specific targets .